Cas no 49757-42-8 (4,4',4''-trimethoxytrityl chloride)

4,4',4''-Trimethoxytrityl chloride (TMTr-Cl) is a key protecting reagent widely used in oligonucleotide and peptide synthesis. Its primary advantage lies in its selective reactivity with hydroxyl groups, enabling efficient protection of 5'-hydroxyls in nucleosides during solid-phase synthesis. The trimethoxy substitution enhances solubility in organic solvents compared to the parent trityl chloride, facilitating handling and reaction control. TMTr-Cl exhibits improved acid lability, allowing for mild deprotection conditions that minimize side reactions. Its stability under standard storage conditions ensures reliable performance over time. The compound is particularly valuable in automated synthesis due to its consistent reactivity and compatibility with common phosphoramidite chemistry protocols.
4,4',4''-trimethoxytrityl chloride structure
49757-42-8 structure
Product Name:4,4',4''-trimethoxytrityl chloride
CAS No:49757-42-8
MF:C22H21ClO3
MW:368.853345632553
MDL:MFCD00008408
CID:89558
PubChem ID:24862380
Update Time:2025-10-30

4,4',4''-trimethoxytrityl chloride Chemical and Physical Properties

Names and Identifiers

    • 4,4',4''-trimethoxytrityl chloride
    • Chlorotris(4-methoxyphenyl)methane~4,4,4-Trimethoxytriphenylmethyl chloride
    • 1-[chloro-bis(4-methoxyphenyl)methyl]-4-methoxybenzene
    • 4,4',4"-Trimethoxytrityl chloride
    • 4,4',4''-trimethoxytriphenyl chloromethane
    • 4,4',4''-trimethoxytriphenylmethyl chloride
    • trimethoxytrityl chloride
    • Tris(p-methoxyphenyl)chloromethane
    • Tris(p-methoxyphenyl)methyl chloride
    • 4,4',4''-(Chloromethanetriyl)tris(methoxybenzene)
    • 1-Chloro-bis(4-methoxyphenyl)methyl-4-methoxybenzene
    • Benzene, 1,1',1''-(chloromethylidyne)tris[4-methoxy-
    • CS-0186900
    • MFCD00008408
    • BS-23186
    • tris-(p-methoxyphenyl)chloromethane
    • SCHEMBL1975657
    • 1-(Chloro[bis(4-methoxyphenyl)]methyl)-4-methoxybenzene #
    • A827840
    • 4,4',4'-Trimethoxytrityl chloride
    • DTXSID70198029
    • 4,4',4''-Trimethoxytrityl chloride, technical grade
    • D97431
    • C22H21ClO3
    • 49757-42-8
    • AKOS015916314
    • NS00057917
    • EINECS 256-474-6
    • FT-0623707
    • Benzene, 1,1',1''-(chloromethylidyne)tris(4-methoxy-
    • 4,4'',4''''-Trimethoxytrityl Chloride
    • 1-[chlorobis(4-methoxyphenyl)methyl]-4-methoxybenzene
    • DTXCID50120520
    • DB-051686
    • MDL: MFCD00008408
    • Inchi: 1S/C22H21ClO3/c1-24-19-10-4-16(5-11-19)22(23,17-6-12-20(25-2)13-7-17)18-8-14-21(26-3)15-9-18/h4-15H,1-3H3
    • InChI Key: OBFCMKPFILBCSQ-UHFFFAOYSA-N
    • SMILES: ClC(C1C=CC(=CC=1)OC)(C1C=CC(=CC=1)OC)C1C=CC(=CC=1)OC
    • BRN: 892836

Computed Properties

  • Exact Mass: 368.11800
  • Monoisotopic Mass: 368.117922
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5.4
  • Topological Polar Surface Area: 27.7

Experimental Properties

  • Color/Form: powder
  • Density: 1.166±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 146-148 °C (lit.)
  • Boiling Point: 497.8°C at 760 mmHg
  • Flash Point: 160.7°C
  • Refractive Index: 1.574
  • Solubility: Insuluble (1.4E-3 g/L) (25 ºC),
  • PSA: 27.69000
  • LogP: 5.24310
  • Solubility: Insoluble
  • Sensitiveness: Moisture Sensitive

4,4',4''-trimethoxytrityl chloride Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • Hazardous Material Identification: Xi
  • Safety Term:S26;S36
  • Risk Phrases:R36/37/38
  • Storage Condition:Store at 0-5 ° C

4,4',4''-trimethoxytrityl chloride Customs Data

  • HS CODE:2909309090
  • Customs Data:

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

4,4',4''-trimethoxytrityl chloride Pricemore >>

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4,4',4''-trimethoxytrityl chloride Related Literature

Additional information on 4,4',4''-trimethoxytrityl chloride

Comprehensive Guide to 4,4',4''-Trimethoxytrityl Chloride (CAS No. 49757-42-8): Properties, Applications, and Industry Insights

4,4',4''-Trimethoxytrityl chloride (CAS No. 49757-42-8), often abbreviated as TMTr-Cl, is a specialized protecting group reagent widely utilized in organic synthesis, particularly in oligonucleotide and peptide chemistry. This compound belongs to the trityl chloride family, renowned for its role in selective hydroxyl group protection. With the growing demand for custom oligonucleotide synthesis and pharmaceutical intermediates, TMTr-Cl has gained significant attention in both academic research and industrial applications.

The molecular structure of 4,4',4''-trimethoxytrityl chloride features three methoxy groups attached to a central trityl scaffold, enhancing its solubility in polar solvents compared to conventional trityl chlorides. This modification makes it particularly valuable for solid-phase synthesis workflows, where efficient deprotection kinetics and compatibility with automated synthesizers are critical. Researchers frequently search for "TMTr-Cl vs. MMT chloride" or "alternative protecting groups for DNA synthesis," highlighting the compound's niche yet vital role in modern bioconjugation chemistry.

Recent advancements in mRNA vaccine technology and therapeutic oligonucleotides have spurred interest in high-purity protecting reagents like 49757-42-8. The compound's ability to form stable acid-labile ether linkages with sugar moieties makes it indispensable for 5'-OH protection in nucleoside chemistry. Industry professionals often inquire about "storage conditions for TMTr-Cl" (recommended: anhydrous environment at -20°C) or "quenching methods for excess trityl chloride," reflecting practical concerns in laboratory handling.

From a synthetic perspective, 4,4',4''-trimethoxytrityl chloride exhibits superior orthogonality when used alongside other protecting groups such as DMT (dimethoxytrityl) or TBDMS, enabling complex multi-step synthetic strategies. Analytical chemists emphasize its characteristic UV-vis absorption at 254 nm, which facilitates real-time monitoring during HPLC purification of protected intermediates. Common search queries like "calculating trityl loading capacity" or "NMR shifts for TMTr-protected compounds" underscore the technical depth required when working with this reagent.

The commercial availability of CAS 49757-42-8 has expanded significantly, with manufacturers offering variants tailored for scale-up processes or GMP-compliant synthesis. Quality parameters such as chloride content, melting point range (typically 89-92°C), and residual solvent levels are frequently discussed in technical forums. Emerging applications in antisense drug development and siRNA therapeutics continue to drive innovation in trityl-based protection methodologies, positioning TMTr-Cl as a cornerstone reagent in contemporary medicinal chemistry toolkits.

Environmental and handling considerations for 4,4',4''-trimethoxytrityl chloride align with standard laboratory safety protocols for moisture-sensitive compounds. While not classified as hazardous under most regulatory frameworks, proper inert atmosphere techniques are recommended during weighing and transfer operations. The scientific community actively researches "green alternatives to trityl protection" and "recycling strategies for trityl cations," reflecting broader sustainability trends in fine chemical production.

In conclusion, 4,4',4''-trimethoxytrityl chloride (CAS No. 49757-42-8) remains an essential building block for nucleic acid chemistry and specialty materials. Its unique balance of protecting group stability and controlled deprotection characteristics ensures continued relevance across drug discovery pipelines and biomaterial engineering applications. As synthetic biology advances, the compound's role in enabling high-fidelity molecular assembly will likely expand further, making it a subject of ongoing technical optimization and commercial development.

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